Cas no 90247-37-3 (diphosphoric acid, c4-20-alkyl esters)
90247-37-3 structure
Product Name:diphosphoric acid, c4-20-alkyl esters
CAS No:90247-37-3
MF:C12H28O8P2
MW:362.293446540833
CID:885839
PubChem ID:3086309
Update Time:2025-04-19
diphosphoric acid, c4-20-alkyl esters Chemical and Physical Properties
Names and Identifiers
-
- diphosphoric acid, c4-20-alkyl esters
- 12-phosphonooxydodecyl dihydrogen phosphate
- DTXSID90238072
- EINECS 290-805-5
- 90247-37-3
- NS00123439
-
- Inchi: 1S/C12H28O8P2/c13-21(14,15)19-11-9-7-5-3-1-2-4-6-8-10-12-20-22(16,17)18/h1-12H2,(H2,13,14,15)(H2,16,17,18)
- InChI Key: MGYRDKQKDZZPJO-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCCCCCCCCCCCCOP(=O)(O)O
Computed Properties
- Exact Mass: 362.125941
- Monoisotopic Mass: 362.125941
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134
- XLogP3: 1.3
Experimental Properties
- Density: 1.304
- Boiling Point: 550°C at 760 mmHg
- Flash Point: 286.5°C
- Refractive Index: 1.495
- PSA: 153.14000
- LogP: 3.10600
diphosphoric acid, c4-20-alkyl esters Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
90247-37-3 (diphosphoric acid, c4-20-alkyl esters) Related Products
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- 1806-54-8(Phosphoric acid,trioctyl ester)
- 107-66-4(Dibutyl phosphate)
- 19035-79-1(Potassium Hexadecyl Hydrogenphosphate (~90%))
- 2528-39-4(Trihexyl Phosphate (>90%))
- 2627-35-2(dodecyl dihydrogen phosphate)
- 126-73-8(Tributyl phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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